molecular formula C11H14ClN3O2 B8478329 8-(2-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane

8-(2-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane

Cat. No.: B8478329
M. Wt: 255.70 g/mol
InChI Key: VSSYHWNIKWNOQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(2-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C11H14ClN3O2 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14ClN3O2

Molecular Weight

255.70 g/mol

IUPAC Name

8-(2-chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane

InChI

InChI=1S/C11H14ClN3O2/c12-10-13-4-1-9(14-10)15-5-2-11(3-6-15)16-7-8-17-11/h1,4H,2-3,5-8H2

InChI Key

VSSYHWNIKWNOQH-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12OCCO2)C3=NC(=NC=C3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 18.5 g 2,4-dichloropyrimidine in 150 ml ethanol is added dropwise to a solution of 16 ml 4-piperidone-ethylene ketal and 17.5 ml triethylamine in 100 ml ethanol while cooling on ice. Subsequently the reaction mixture is stirred for a further 2.5 hours, the ethanol is then removed in a vacuum, the residue is admixed with 100 ml water and the aqueous mixture is extracted three times with 50 ml methylene chloride each time. After drying the combined organic phases over sodium sulfate and removing the solvent, the solid residue is recrystallized from ethyl acetate/isohexane. In this way 11 g 8-(2-chloro-pyrimidin-4-yl)-1,4-dioxa-8-aza-spiro[4.5]decane is obtained as a white powder. f.p.: 135-137° C.
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150 mL
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100 mL
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